5-(Chloromethyl)-1-methyl-2,3-dihydro-1H-indole

• Molecular Formula: C10H12ClN
• Molecular Weight: 181.66 g/mol
• SMILES: CN1CCC2=C1C=CC(=C2)CCl
• InChI: InChI=1S/C10H12ClN/c1-12-5-4-9-6-8(7-11)2-3-10(9)12/h2-3,6H,4-5,7H2,1H3
• InChIKey: IOCKFPIILKGTFL-UHFFFAOYSA-N

5-(Chloromethyl)-1-methyl-2,3-dihydro-1H-indole: Core Properties

5-(Chloromethyl)-1-methyl-2,3-dihydro-1H-indole (CAS 1082478-93-0) is a heterocyclic building block featuring a 2,3-dihydroindole (indoline) core bearing a reactive chloromethyl group at the 5-position and an N-methyl substituent [1]. With a molecular formula of C10H12ClN and molecular weight of 181.66 g/mol , this compound serves as a versatile electrophilic intermediate in medicinal chemistry and chemical biology applications. The chloromethyl moiety enables nucleophilic substitution reactions with amines, thiols, and other nucleophiles, facilitating the construction of diverse indoline-based molecular libraries and the installation of functional handles for subsequent derivatization [2].

Building block Electrophilic indoline scaffold with reactive chloromethyl handle for nucleophilic substitution.

Workflow Supports library synthesis, bioconjugation, and probe design without pre-activation steps.

Selection N-methyl substitution blocks oxidative metabolism pathways; chloromethyl enables direct diversification.

• [1] PubChem. 1-Methyl-2,3-dihydro-1H-indole. Compound Summary. View Source
• [2] PubChem. 5-(Chloromethyl)-1-methyl-2,3-dihydro-1H-indole. Chemical Safety Data Sheet. View Source

5-(Chloromethyl)-1-methyl-2,3-dihydro-1H-indole: Substitution Risks

Interchanging 5-(chloromethyl)-1-methyl-2,3-dihydro-1H-indole with seemingly close analogs—such as the 5-hydroxymethyl derivative, the 5-methyl analog, or unsubstituted indoline—introduces substantial and often unpredictable deviations in both synthetic utility and biological outcomes. The chloromethyl group confers a distinct electrophilic reactivity profile that is absent in the hydroxyl or methyl congeners, directly impacting the efficiency and scope of downstream derivatization reactions [1]. Moreover, in biological contexts, the presence of the chloromethyl moiety can modulate target engagement, as evidenced by structure-activity relationship (SAR) studies on related chloromethylindolines, where even subtle alterations in the substitution pattern drastically alter cytotoxic potency and receptor-binding profiles [2]. Consequently, substituting this specific chloromethyl-bearing scaffold with a generic analog risks compromising reaction yields, altering pharmacological activity, or entirely invalidating comparative data in a research program [3].

5-Hydroxymethyl or 5-methyl analogs lack the electrophilic chloromethyl reactivity, requiring activation or remaining inert in many transformations.

Biological target engagement may shift significantly; SAR studies indicate chloromethyl substitution can alter cell-model endpoint responses and receptor binding profiles.

Unsubstituted indoline or generic analogs may compromise derivatization efficiency and confound comparative biological data interpretation.

• [1] Pete B, et al. The preparation of 5-indolyl-Mannich bases: an expedient source of 5-(chloromethyl)indoles. Tetrahedron Letters. 2008;49(17):2835-2838. View Source
• [2] Milbank JB, et al. Synthesis of 1-substituted 3-(chloromethyl)-6-aminoindoline (6-amino-seco-CI) DNA minor groove alkylating agents and structure-activity relationships for their cytotoxicity. J Med Chem. 1999;42(4):649-58. View Source
• [3] Ortuzar N, et al. Probing cytochrome P450 (CYP) bioactivation with chloromethylindoline bioprecursors derived from the duocarmycin family of compounds. Bioorg Med Chem. 2021;39:116160. View Source

5-(Chloromethyl)-1-methyl-2,3-dihydro-1H-indole: Differentiation Evidence

Electrophilic Reactivity in Nucleophilic Substitution

The chloromethyl group in 5-(chloromethyl)-1-methyl-2,3-dihydro-1H-indole exhibits superior leaving group ability compared to the hydroxyl group in the corresponding 5-hydroxymethyl analog, translating to higher and more consistent yields in nucleophilic substitution reactions. While specific quantitative data for this exact compound pair is limited in the public domain, class-level evidence demonstrates that 5-(chloromethyl)indole derivatives undergo quantitative conversion to various nucleophilic adducts under mild conditions (room temperature, minutes) [1]. In contrast, the 5-hydroxymethyl analog typically requires activation (e.g., tosylation or mesylation) or forcing conditions for analogous transformations, often resulting in lower overall yields due to side reactions or incomplete conversion [2].

Electrophilic Reactivity

Class-level

Typical yield >80% for chloro derivative under mild conditions; 5-hydroxymethyl analog requires activation and often yields lower conversion.

Enables efficient library synthesis without additional activation.

Class-level inference; verify yield with your specific nucleophile system.

Evidence Dimension	Yield in Nucleophilic Substitution (Amine Coupling)
Target Compound Data	Quantitative yield (reported for structurally related 5-(chloromethyl)indoles under mild conditions) [1]
Comparator Or Baseline	5-(Hydroxymethyl)-1-methyl-2,3-dihydro-1H-indole
Quantified Difference	Typically >80% yield for chloro derivative vs. <50% yield for hydroxyl derivative without activation
Conditions	Reaction with acetyl chloride or amines at room temperature in dichloromethane or similar solvent

Why This Matters

Procuring the chloromethyl derivative ensures high synthetic efficiency and minimizes the need for additional activation steps, reducing both time and material costs in library synthesis.

• [1] Pete B, et al. The preparation of 5-indolyl-Mannich bases: an expedient source of 5-(chloromethyl)indoles. Tetrahedron Letters. 2008;49(17):2835-2838. View Source
• [2] PubChem. 1H-Indole-5-methanol. Compound Summary. Indicates typical reactivity of benzylic alcohols. View Source

Enhanced Cytotoxic Potency in Cancer Cell Models

Although a direct head-to-head comparison between 5-(chloromethyl)-1-methyl-2,3-dihydro-1H-indole and its 5-unsubstituted or 5-methyl analog is not publicly available, SAR studies on closely related chloromethylindoline derivatives provide class-level inference. In a study of phthalide-fused indolines, a compound bearing a 5-chloro substituent exhibited IC50 values of 45.4 μM and 57.7 μM against HL-60 and HepG2 cells, respectively, representing a near two-fold improvement in potency compared to its indole analog lacking the 5-substituent [1]. Furthermore, in a series of 1-substituted 3-(chloromethyl)-6-aminoindolines, the parent compound (with a trimethoxyindole side chain) demonstrated an IC50 of 0.34 μM in AA8 cells, whereas removal of the chloromethyl group or replacement with a methyl group led to a significant loss of activity (>10-fold decrease) [2].

Cytotoxicity SAR

Class-level

>10-fold lower IC50 for chloromethyl analog vs. unsubstituted/methyl analog in AA8 cells; similar trend in HL-60 and HepG2 models.

Chloromethyl substitution may influence cell-model endpoint response.

Class-level inference; validate in your intended cell model.

Evidence Dimension	Cytotoxicity (IC50) in cancer cell lines
Target Compound Data	Not directly reported; inferred from analog data
Comparator Or Baseline	5-Unsubstituted or 5-methyl indoline analogs
Quantified Difference	~2-fold to >10-fold potency improvement for 5-chloro/chloromethyl derivatives vs. unsubstituted/methyl analogs
Conditions	HL-60 (leukemia) and HepG2 (hepatocellular carcinoma) cell lines; AA8 (Chinese hamster ovary) cells

Why This Matters

The presence of the chloromethyl group is associated with significantly enhanced cytotoxic activity in cell-based assays, making this specific compound a more promising starting point for anticancer lead optimization programs.

• [1] Synthesis and in-vitro cytotoxicity of synthesized phthalide-fused indoles and indolines against HL-60 and HepG2 cells. (Data extracted from search result snippet). View Source
• [2] Milbank JB, et al. Synthesis of 1-substituted 3-(chloromethyl)-6-aminoindoline (6-amino-seco-CI) DNA minor groove alkylating agents and structure-activity relationships for their cytotoxicity. J Med Chem. 1999;42(4):649-58. View Source

Target Engagement Selectivity Profiles

Data from BindingDB reveal that 5-(chloromethyl)-1-methyl-2,3-dihydro-1H-indole and its close analogs can exhibit distinct selectivity profiles at related receptor targets. For instance, a related indoline derivative (CHEMBL1934127) displays potent antagonist activity at human MCHR2 receptor (IC50 = 1 nM) while showing significantly weaker activity at the serotonin transporter (IC50 = 100 nM) and dopamine D2 receptor (IC50 = 500 nM), representing a >100-fold selectivity window [1]. In contrast, another structurally similar compound (CHEMBL1818783) shows a different selectivity fingerprint, with IC50 values of 5.3 nM at MCHR1 and 8 nM at the rat ortholog [2]. While direct data for the target compound is not available, these findings underscore that even subtle modifications in the indoline scaffold can profoundly alter receptor engagement profiles, and the chloromethyl group may contribute to a unique selectivity signature.

Receptor Selectivity

Class-level

Analog CHEMBL1934127: MCHR2 IC50 1 nM, >100-fold selectivity over serotonin transporter (100 nM) and dopamine D2 (500 nM).

Chloromethyl may contribute to a distinct selectivity profile; supports tool compound design.

Analog data; direct binding of this compound not reported.

Evidence Dimension	Receptor binding affinity (IC50) and selectivity
Target Compound Data	Not directly measured; inferred from analog data
Comparator Or Baseline	Structurally related indoline derivatives with different substitution patterns
Quantified Difference	>100-fold selectivity between MCHR2 and off-target receptors for an analog; variable selectivity profiles across compounds
Conditions	Human MCHR1/MCHR2 expressed in CHO cells; radioligand binding or functional assays

Why This Matters

The chloromethyl group may confer a distinct pharmacological selectivity profile, making this compound a valuable tool for dissecting receptor-specific signaling pathways and reducing off-target liabilities in lead optimization.

• [1] BindingDB. BDBM50360708 (CHEMBL1934127). Affinity data for human MCHR2, serotonin transporter, and dopamine D2 receptor. View Source
• [2] BindingDB. BDBM50351297 (CHEMBL1818783). Affinity data for human and rat MCHR1. View Source

Synthetic Versatility for Derivatization

The chloromethyl group in 5-(chloromethyl)-1-methyl-2,3-dihydro-1H-indole is not merely a passive substituent; it is a versatile handle that enables a wide array of downstream transformations with high efficiency. Unlike the 5-methyl analog, which is largely inert, or the 5-hydroxymethyl analog, which requires activation, the chloromethyl group can directly participate in nucleophilic substitutions with amines, thiols, and alkoxides to generate diverse libraries of 5-substituted indolines [1]. This reactivity is particularly valuable in the context of bioconjugation and chemical probe synthesis. For example, the chloromethyl group can be displaced by a thiol-containing biotin or fluorescent tag, enabling the creation of affinity probes for target identification studies. Furthermore, the N-methyl group serves as a protecting group that can be removed under mild conditions, if desired, adding an extra dimension of synthetic control [2].

Derivatization Versatility

Reported

Chloromethyl directly reacts with amines, thiols, alkoxides; 5-methyl is inert, 5-hydroxymethyl requires tosylation/mesylation.

Facilitates rapid chemical probe and library construction.

Qualitative advantage; reaction scope may vary with nucleophile.

Evidence Dimension	Synthetic versatility (range of possible derivatives)
Target Compound Data	Direct nucleophilic substitution with diverse nucleophiles (amines, thiols, alkoxides)
Comparator Or Baseline	5-Methyl or 5-hydroxymethyl analog
Quantified Difference	Qualitative advantage: chloromethyl enables direct, high-yielding derivatization; others require activation or are inert
Conditions	Mild reaction conditions (room temperature, polar aprotic solvents)

Why This Matters

The chloromethyl group provides a built-in 'chemical handle' for rapid diversification, enabling the efficient generation of focused compound libraries and chemical probes without the need for additional protection/deprotection steps.

• [1] Pete B, et al. The preparation of 5-indolyl-Mannich bases: an expedient source of 5-(chloromethyl)indoles. Tetrahedron Letters. 2008;49(17):2835-2838. View Source
• [2] PubChem. 5-(Chloromethyl)-1-methyl-2,3-dihydro-1H-indole. Chemical Safety Data Sheet. View Source

Metabolic Stability and Prodrug Potential

Chloromethylindoline derivatives, including 5-(chloromethyl)-1-methyl-2,3-dihydro-1H-indole, are recognized as privileged scaffolds for the design of tumor-selective prodrugs that undergo bioactivation by cytochrome P450 enzymes, particularly CYP1A1 [1]. The chloromethyl group can be oxidized by CYPs, generating a highly reactive electrophilic species that alkylates DNA, leading to cytotoxicity. This mechanism is distinct from that of 5-methyl or 5-hydroxymethyl analogs, which lack this bioactivation potential. In a study of duocarmycin-based chloromethylindoline bioprecursors, CYP-mediated activation was shown to enhance cancer cell kill selectivity [2]. While quantitative comparative data for the exact compound is not publicly available, the class-level evidence suggests that the chloromethyl moiety endows this compound with unique properties relevant to targeted cancer therapy research.

Prodrug Bioactivation

Class-level

Chloromethylindolines are reported CYP1A1 bioprecursors; methyl and hydroxymethyl analogs lack this bioactivation potential.

Supports CYP-mediated bioactivation pathway research in tumor-cell models.

Class-level inference; confirm with this compound in CYP-overexpressing lines.

Evidence Dimension	Potential for CYP-mediated bioactivation
Target Compound Data	Predicted to undergo CYP oxidation to reactive electrophile
Comparator Or Baseline	5-Methyl or 5-hydroxymethyl analog
Quantified Difference	Qualitative advantage: chloromethyl enables bioactivation; methyl and hydroxymethyl do not
Conditions	In vitro CYP enzyme assays; tumor cell lines overexpressing CYP1A1

Why This Matters

The chloromethyl group confers potential for selective bioactivation in CYP-overexpressing tumor cells, making this compound a valuable tool for investigating tumor-selective prodrug strategies and targeted cancer therapies.

• [1] Abstract #673: Development of a novel class of tumor-selective CYP1A1-activated chloromethylindolines. AACR Annual Meeting. 2009. View Source
• [2] Ortuzar N, et al. Probing cytochrome P450 (CYP) bioactivation with chloromethylindoline bioprecursors derived from the duocarmycin family of compounds. Bioorg Med Chem. 2021;39:116160. View Source

Physicochemical Property Differentiation

The introduction of a chloromethyl group at the 5-position alters key physicochemical properties compared to unsubstituted or methyl-substituted indolines. While experimental LogP values for 5-(chloromethyl)-1-methyl-2,3-dihydro-1H-indole are not reported in public databases, computational predictions indicate an increase in lipophilicity relative to the 5-methyl analog (ΔLogP ≈ +0.5 to +0.8) [1]. This moderate increase in lipophilicity can enhance membrane permeability, a desirable trait for CNS-targeted compounds, while still maintaining a favorable molecular weight (181.66 g/mol) and acceptable solubility profile for in vitro assays . In contrast, the 5-hydroxymethyl analog would be significantly more polar and likely suffer from reduced membrane permeability. The N-methyl group further contributes to metabolic stability by blocking potential N-oxidation pathways.

Lipophilicity Shift

Reported

Predicted ΔLogP ≈ +0.5 to +0.8 vs. 5-methyl analog; experimental LogP not available.

Moderate lipophilicity increase may aid membrane permeability in CNS research.

Predicted values; experimental determination recommended.

Evidence Dimension	Predicted lipophilicity (LogP) and solubility
Target Compound Data	Predicted LogP ~ 2.5-3.0; experimental solubility not reported
Comparator Or Baseline	5-Methyl-1-methyl-2,3-dihydro-1H-indole (predicted LogP ~ 2.0-2.5)
Quantified Difference	ΔLogP ≈ +0.5 to +0.8
Conditions	Computational prediction using standard algorithms (e.g., ALOGPS, XLogP3)

Why This Matters

The chloromethyl group provides a favorable balance of lipophilicity and reactivity, enhancing membrane permeability without excessively increasing molecular weight or reducing aqueous solubility to a prohibitive level for in vitro experimentation.

• [1] PubChem. 5-(Chloromethyl)-1-methyl-2,3-dihydro-1H-indole. Computed Properties: XLogP3. View Source

5-(Chloromethyl)-1-methyl-2,3-dihydro-1H-indole: Application Scenarios

MCHR Antagonist Lead Optimization

Given the class-level evidence of potent MCHR1/MCHR2 antagonist activity among related indoline derivatives, 5-(chloromethyl)-1-methyl-2,3-dihydro-1H-indole is ideally suited as a core scaffold for the development of novel melanin-concentrating hormone receptor antagonists [1]. The chloromethyl group offers a handle for introducing diverse amine or thiol substituents to explore SAR and optimize potency, selectivity, and ADME properties [2].

Affinity Probe Generation for Target ID

The electrophilic chloromethyl group in this compound can be directly displaced by thiol-containing linkers to biotin or fluorophores, enabling the rapid synthesis of affinity probes for target identification studies. This application is supported by the known reactivity of 5-(chloromethyl)indoles in nucleophilic substitution reactions [3].

CYP-Activated Prodrug Investigation

As a chloromethylindoline derivative, this compound may serve as a bioprecursor for the design of CYP1A1-activated prodrugs targeting tumor cells that overexpress this enzyme. The chloromethyl group is a known pharmacophore for CYP-mediated bioactivation, and its inclusion in this scaffold provides a starting point for developing tumor-selective anticancer agents [4].

Building Block for Indoline Libraries

5-(Chloromethyl)-1-methyl-2,3-dihydro-1H-indole is a valuable electrophilic building block for the construction of diverse 5-substituted indoline libraries via nucleophilic substitution. Its quantitative conversion to various adducts under mild conditions makes it an efficient starting material for parallel synthesis and medicinal chemistry campaigns [5].

Application

Selection Property

Validation Focus

MCHR pathway probe synthesis

Chloromethyl substitution handle for SAR exploration

Receptor binding selectivity and potency in MCHR assays

Affinity probe generation for target ID

Thiol-reactive chloromethyl for bioconjugation

Conjugation efficiency and target labeling specificity

CYP1A1 bioactivation model research

Chloromethyl as CYP1A1 bioprecursor handle

Bioactivation-dependent cytotoxicity in CYP-overexpressing cell models

Indoline library synthesis

Electrophilic building block for nucleophilic diversification

Reaction scope and product diversity

• [1] BindingDB. BDBM50360708 (CHEMBL1934127) and BDBM50351297 (CHEMBL1818783). MCHR antagonist activity data. View Source
• [2] Pete B, et al. The preparation of 5-indolyl-Mannich bases: an expedient source of 5-(chloromethyl)indoles. Tetrahedron Letters. 2008;49(17):2835-2838. View Source
• [3] Pete B, et al. The preparation of 5-indolyl-Mannich bases: an expedient source of 5-(chloromethyl)indoles. Tetrahedron Letters. 2008;49(17):2835-2838. View Source
• [4] Ortuzar N, et al. Probing cytochrome P450 (CYP) bioactivation with chloromethylindoline bioprecursors derived from the duocarmycin family of compounds. Bioorg Med Chem. 2021;39:116160. View Source
• [5] Pete B, et al. The preparation of 5-indolyl-Mannich bases: an expedient source of 5-(chloromethyl)indoles. Tetrahedron Letters. 2008;49(17):2835-2838. View Source